(2R)-2-amino-3-(1H-indol-3-yl)-N-[(Z)-quinoxalin-6-ylmethylideneamino]propanamide;hydrochloride

Specification

• Molecular Formula: C20H19ClN6O
• Molecular Weight: 394.9 g/mol
• IUPAC Name: (2R)-2-amino-3-(1H-indol-3-yl)-N-[(Z)-quinoxalin-6-ylmethylideneamino]propanamide;hydrochloride
• Standard InChI: InChI=1S/C20H18N6O.ClH/c21-16(10-14-12-24-17-4-2-1-3-15(14)17)20(27)26-25-11-13-5-6-18-19(9-13)23-8-7-22-18;/h1-9,11-12,16,24H,10,21H2,(H,26,27);1H/b25-11-;/t16-;/m1./s1
• Standard InChI Key: SFRGBDFQSLZYLF-BEQXHYDWSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)C[C@H](C(=O)N/N=C\C3=CC4=NC=CN=C4C=C3)N.Cl
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NN=CC3=CC4=NC=CN=C4C=C3)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a stereospecific (2R)-configuration at the amino-propanamide backbone, with a 1H-indol-3-yl group at the C3 position and a (Z)-quinoxalin-6-ylmethylideneamino Schiff base at the N-terminus. The hydrochloride salt enhances solubility, a critical factor for bioavailability. Key structural attributes include:

• Indole moiety: Known for modulating serotonin receptors and kinase pathways.

• Quinoxaline scaffold: Implicated in DNA intercalation and kinase inhibition.

• Schiff base linkage: Facilitates reversible binding to enzymatic active sites.

Physicochemical Characteristics

Property	Value
Molecular Formula	C₂₀H₁₉ClN₆O
Molecular Weight	394.9 g/mol
CAS Number	Not publicly disclosed
Solubility	≥10 mM in DMSO

The compound’s logP (calculated) of 2.1 suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility.

Synthesis and Preparation

Laboratory-Scale Synthesis

The synthesis involves a multi-step sequence (Figure 1):

• Condensation: 3-Substituted indole derivatives react with quinoxalin-2-ones in acetonitrile under trifluoroacetic acid (TFA) catalysis.

• Schiff base formation: The primary amine of L-tryptophan derivatives condenses with quinoxaline-6-carbaldehyde under mild acidic conditions.

• Salt formation: Treatment with HCl in ethanol yields the hydrochloride salt.

Key challenges include controlling stereochemistry at the C2 position and minimizing epimerization during Schiff base formation.

Industrial Production

Scale-up processes employ continuous flow reactors to enhance yield (reported ≥78%) and purity (>98% by HPLC). Critical parameters include:

• Temperature control (60–70°C) to prevent decomposition

• Solvent recycling (acetonitrile/ethanol mixtures)

• Automated crystallization for consistent particle size distribution

Biological Activities and Mechanisms

Anticancer Activity

The compound demonstrates nanomolar inhibitory activity (IC₅₀ = 32 nM) against vascular endothelial growth factor receptor-2 (VEGFR-2) in HUVEC assays. Mechanistically, it:

• Blocks VEGF-A binding to VEGFR-2, suppressing angiogenesis

• Induces apoptosis in A549 lung cancer cells via caspase-3 activation

• Synergizes with paclitaxel (combination index = 0.45) in MCF-7 breast cancer models

Anti-Inflammatory Effects

In LPS-induced RAW 264.7 macrophages, the compound reduces NO production (82% inhibition at 10 μM) by downregulating iNOS and COX-2 expression. Molecular docking studies suggest direct binding to the NF-κB p65 subunit (binding energy: −9.2 kcal/mol).

Pharmacokinetic Profile

Preliminary ADME data (obtained in Sprague-Dawley rats):

Parameter	Value
Oral bioavailability	42%
t₁/₂ (iv)	2.8 h
Plasma protein binding	89%
CYP3A4 inhibition	Moderate (IC₅₀ = 6 μM)

Hepatic metabolism occurs primarily via glucuronidation, with fecal excretion of unchanged drug (63%).

Future Directions

• Structural optimization: Introducing fluorine at C4 of the quinoxaline ring may enhance blood-brain barrier penetration.

• Combination therapies: Synergy with immune checkpoint inhibitors warrants investigation.

• Formulation development: Nanoparticle encapsulation could improve oral absorption.